Cas no 621-07-8 (N,N-Dibenzylhydroxylamine)

• Product Name: N,N-Dibenzylhydroxylamine
• CAS No: 621-07-8
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00004772
• CID: 39059
• PubChem ID: 69297
• Update Time: 2025-11-02

N,N-Dibenzylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dibenzylhydroxylamine
• Dibenzylhydroxylamine
• Dibenzylhydroxyamine
• N,N-DIBENZYLHYDROXYAMINE
• N,N-Dibenzylhydroxyl
• N-Hydroxydibenzylamin
• Hydroxylamine,N,N-dibenzyl- (6CI,7CI,8CI)
• N-Hydroxy-N-(phenylmethyl)benzenemethanamine
• N-Hydroxydibenzylamine
• NSC 93968
• Benzenemethanamine, N-hydroxy-N-(phenylmethyl)-
• Hydroxylamine, N,N-dibenzyl-
• bisbenzylhydroxylamine
• FWX35J4X22
• GXELTROTKVKZBQ-UHFFFAOYSA-N
• N-Benzyl-N-hydroxy-1-phenylmethanamine
• NSC93968
• N.N-dibenzylhydroxylamine
• Maybridge3_004477
• Hydroxylamine,N-dibenzyl-
• n,n-dibenzylhydroxyl-amine
• n,n-dibenzyl hydroxylamine
• DSSTox_CID_24702
• DSSTo
• AKOS000121407
• ([Benzyl(hydroxy)amino]methyl)benzene #
• O12002
• DTXCID1024702
• bis(4-ethylphenyl)diazene
• EN300-19057
• MFCD00004772
• CS-W014971
• n,n-dibenzyl-hydroxylamine
• GXELTROTKVKZBQ-UHFFFAOYSA-
• NS00022521
• N,N-bis(phenylmethyl)hydroxylamine
• SCHEMBL39645
• D2004
• NSC-93968
• CHEMBL449306
• Tox21_302001
• InChI=1/C14H15NO/c16-15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,16H,11-12H2
• HMS1443L11
• AMY25733
• IDI1_015864
• SR-01000631739-1
• FT-0629443
• 621-07-8
• Hydroxylamine, N,N-dibenzyl-,
• CCG-41682
• DS-6000
• EINECS 210-667-1
• N,N-Dibenzylhydroxylamine, 98%
• UNII-FWX35J4X22
• DTXSID3044702
• CAS-621-07-8
• NCGC00256220-01
• A833585
• DB-054065
• 210-667-1
• AAA62107

• MDL： MFCD00004772
• Inchi： 1S/C14H15NO/c16-15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,16H,11-12H2
• InChI Key： GXELTROTKVKZBQ-UHFFFAOYSA-N
• SMILES： ON(CC1C=CC=CC=1)CC1C=CC=CC=1
• BRN： 978234

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.0439 (rough estimate)
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 379.7°C at 760 mmHg
• Flash Point: 200.4 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 23.47000
• LogP: 3.07800
• Solubility: Insoluble in water.

N,N-Dibenzylhydroxylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Dibenzylhydroxylamine

N,N-Dibenzylhydroxylamine (CAS 621-07-8): Properties, Applications, and Market Insights

N,N-Dibenzylhydroxylamine (CAS 621-07-8) is a specialized organic compound with the molecular formula C14H15NO. This hydroxylamine derivative features two benzyl groups attached to the nitrogen atom, giving it unique chemical properties that make it valuable in various industrial and research applications. The compound is often referred to by alternative names such as DBHA or Dibenzylhydroxylamine, which are commonly used in scientific literature.

The growing interest in N,N-Dibenzylhydroxylamine applications stems from its versatility as a chelating agent and radical scavenger. Recent studies highlight its potential in polymer stabilization, where it effectively inhibits oxidative degradation—a hot topic in material science as industries seek more durable plastics. Researchers are also exploring its role in organic synthesis, particularly in reactions requiring controlled radical formation, aligning with current trends in green chemistry and sustainable manufacturing.

From a molecular perspective, CAS 621-07-8 exhibits interesting characteristics. The compound appears as a white to off-white crystalline powder at room temperature, with moderate solubility in organic solvents like ethanol and acetone but limited water solubility. This hydroxylamine compound demonstrates thermal stability up to 150°C, making it suitable for various industrial processes. Its chemical structure, featuring both hydrophilic (hydroxyl) and hydrophobic (benzyl) components, contributes to its amphiphilic nature—a property increasingly valuable in formulation chemistry.

The pharmaceutical industry shows particular interest in N,N-Dibenzylhydroxylamine as a potential intermediate for drug development. While not an active pharmaceutical ingredient itself, its derivatives are being investigated for various therapeutic applications. This aligns with current pharmaceutical research trends focusing on nitrogen-containing compounds with bioactive potential. However, all applications strictly comply with international chemical regulations and safety standards.

In material science, DBHA has gained attention as a polymer additive. Its ability to act as both a stabilizer and processing aid makes it valuable in producing high-performance plastics—a sector experiencing rapid growth due to demand from automotive and electronics industries. The compound's effectiveness in UV stabilization is particularly relevant as manufacturers seek solutions to enhance product longevity under environmental stress.

The global market for N,N-Dibenzylhydroxylamine suppliers has seen steady growth, with major chemical distributors offering the compound in various purity grades (typically 97-99%). Current market analysis suggests increasing demand from Asia-Pacific regions, driven by expanding chemical and pharmaceutical sectors. Pricing trends indicate moderate stability, with technical grade material available at competitive rates for industrial buyers.

Quality control for CAS 621-07-8 typically involves HPLC analysis to verify purity, with reputable suppliers providing detailed certificates of analysis. Storage recommendations generally suggest keeping the material in cool, dry conditions away from strong oxidizers—standard practice for most organic nitrogen compounds. These handling procedures reflect common industry standards for similar chemical substances.

Environmental considerations for Dibenzylhydroxylamine follow standard protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper waste management procedures should be observed. The compound's biodegradability profile has become a research focus area, coinciding with increased industry emphasis on sustainable chemistry practices.

Recent patent literature reveals innovative applications of N,N-Dibenzylhydroxylamine derivatives in specialty coatings and electronic materials. These developments align with technology sector demands for advanced materials with tailored properties. The compound's molecular flexibility allows for various chemical modifications, making it a valuable building block in materials innovation.

For researchers working with 621-07-8, spectroscopic characterization typically includes NMR (both 1H and 13C) and IR analysis. The compound shows characteristic peaks that aid in identification—a crucial aspect for quality verification in both academic and industrial settings. These analytical methods represent standard practice in modern chemical characterization.

The future outlook for N,N-Dibenzylhydroxylamine appears promising, with potential expansions into new application areas. Ongoing research into its catalytic properties and surface activity may open additional industrial uses. As chemical innovation continues to advance, this versatile compound will likely maintain its relevance across multiple scientific and industrial domains.